Cas no 1849363-93-4 (4-(1,2,3-Thiadiazol-4-yl)butan-2-amine)

• Product Name: 4-(1,2,3-Thiadiazol-4-yl)butan-2-amine
• CAS No: 1849363-93-4
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 5766086
• PubChem ID: 130549672
• Update Time: 2025-05-24

4-(1,2,3-Thiadiazol-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1849363-93-4
• 4-(1,2,3-thiadiazol-4-yl)butan-2-amine
• EN300-1866957
• 4-(1,2,3-Thiadiazol-4-yl)butan-2-amine

• Inchi： 1S/C6H11N3S/c1-5(7)2-3-6-4-10-9-8-6/h4-5H,2-3,7H2,1H3
• InChI Key： ALSVCRHWIFYHTF-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(C)N)N=N1

Computed Properties

• Exact Mass: 157.06736854g/mol
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80Ų

Additional information on 4-(1,2,3-Thiadiazol-4-yl)butan-2-amine

Introduction to 4-(1,2,3-Thiadiazol-4-yl)butan-2-amine (CAS No. 1849363-93-4)

4-(1,2,3-Thiadiazol-4-yl)butan-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic amine derivative combines the stability of the thiadiazole core with the functional versatility of the butan-2-amine moiety, making it a compound of considerable interest in medicinal chemistry and drug discovery. The chemical entity is identified by its CAS number 1849363-93-4, which serves as a unique identifier in scientific literature and databases.

The molecular structure of 4-(1,2,3-Thiadiazol-4-yl)butan-2-amine consists of a five-membered thiadiazole ring fused with a four-carbon chain terminated by an amine group. The thiadiazole moiety is well-documented for its role in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of the butan-2-amine group introduces additional reactivity and binding potential, which can be exploited in the design of novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of thiadiazole derivatives in addressing unmet medical needs. Studies have demonstrated that modifications at the 4-position of the thiadiazole ring can significantly influence biological activity. In particular, compounds featuring an amine substituent at this position have shown promise in modulating enzyme inhibition and receptor interaction. The synthesis and characterization of 4-(1,2,3-Thiadiazol-4-yl)butan-2-amine (CAS No. 1849363-93-4) aligns with these trends, offering a scaffold for further exploration.

The chemical synthesis of 4-(1,2,3-Thiadiazol-4-yl)butan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic pathways include condensation reactions between appropriate precursors followed by functional group transformations. The use of advanced catalytic systems has improved the efficiency of these synthetic routes, enabling scalable production for research and development purposes.

In terms of pharmacological evaluation, preliminary studies on 4-(1,2,3-Thiadiazol-4-yl)butan-2-amine have revealed intriguing biological profiles. The compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in combating resistant infections. Additionally, its interaction with cellular targets such as kinases and proteases has been explored in vitro, indicating possible utility in oncology research. These findings underscore the need for comprehensive pharmacokinetic and toxicological assessments to fully understand its therapeutic potential.

The integration of computational chemistry techniques has accelerated the discovery process for novel heterocyclic compounds like 4-(1,2,3-Thiadiazol-4-yl)butan-2-amine (CAS No. 1849363-93-4). Molecular docking simulations allow researchers to predict binding affinities and optimize lead structures before experimental validation. Such computational approaches not only save time but also provide insights into the molecular interactions that govern biological activity.

Future directions in the study of this compound may include exploring its role as a precursor for more complex derivatives or investigating its mechanisms of action in detail. Collaborative efforts between synthetic chemists and biochemists are essential to unlock its full potential as a pharmaceutical intermediate or lead compound.

The versatility of thiadiazole-based amine derivatives makes them valuable tools in drug discovery pipelines. By leveraging existing knowledge about their structural features and biological effects, 4-(1,2,3-Thiadiazol - 4 - yl)butan - 2 - amine (CAS No . 1849363 - 93 - 4 ) represents an exciting avenue for further research . Its unique combination of structural elements positions it as a promising candidate for developing innovative therapeutic strategies across multiple disease areas .